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Compound of Interest

Compound Name: AM 92016

Cat. No.: B1664828 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of operational safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

AM 92016 hydrochloride, a specific blocker of the time-dependent delayed rectifier potassium

current. Adherence to these protocols is critical to ensure a safe laboratory environment and

compliance with regulatory standards.

AM 92016 hydrochloride, with the chemical name 1-(4-Methanesulfonamidophenoxy)-3-(N-

methyl-3,4-dichlorophenylethylamino)-2-propanol hydrochloride, is intended for laboratory

research use only.[1] While considered non-hazardous for transport, it is imperative to handle

this compound with care, utilizing appropriate personal protective equipment (PPE) and

following designated disposal pathways.[2]

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the safety profile of AM
92016.
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Property Information Source

Chemical Name

1-(4-

Methanesulfonamidophenoxy)-

3-(N-methyl-3,4-

dichlorophenylethylamino)-2-

propanol hydrochloride

[1]

Molecular Formula C19H24Cl2N2O4S.HCl [1]

CAS Number 133229-11-5 [1][2]

Purity ≥98% (HPLC) [1]

Storage

Desiccate at room

temperature. For long-term

storage, -20°C is

recommended, while 2-8°C is

suitable for short-term.

[2]

Hazards

May be harmful to the aquatic

environment. Avoid dust

formation and inhalation.

[2]

Incompatibilities
Strong oxidizing/reducing

agents, strong acids/alkalis.
[2]

Experimental Protocols: Disposal of AM 92016
The following protocols provide detailed methodologies for the proper disposal of AM 92016 in

various forms.

1. Unused or Expired AM 92016 (Solid)

Objective: To safely dispose of solid, unused, or expired AM 92016.

Materials:

Appropriate PPE: safety glasses, gloves, lab coat.
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Chemical fume hood.

Labeled hazardous waste container (compatible with chlorinated compounds).

Scoop or spatula.

Procedure:

Work within a chemical fume hood to prevent inhalation of dust.

Carefully transfer the solid AM 92016 from its original container into a designated and

properly labeled hazardous waste container.

Ensure the waste container is securely sealed.

Store the waste container in a designated, well-ventilated, and secure area until collection

by a certified hazardous waste disposal service.

2. Contaminated Labware (e.g., vials, pipette tips)

Objective: To safely dispose of labware that has come into direct contact with AM 92016.

Materials:

Appropriate PPE.

Designated hazardous waste container for solid chemical waste.

Procedure:

Collect all disposable labware (e.g., pipette tips, microfuge tubes, weighing boats) that has

been in contact with AM 92016.

Place these items in a clearly labeled hazardous waste container designated for solid

chemical waste.

Do not mix with non-hazardous waste.

Seal the container and store it for pickup by a hazardous waste disposal service.
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3. Aqueous Solutions Containing AM 92016

Objective: To safely dispose of aqueous solutions containing AM 92016.

Materials:

Appropriate PPE.

Labeled hazardous waste container for aqueous chemical waste.

Procedure:

Collect all aqueous solutions containing AM 92016 in a dedicated, properly labeled

hazardous waste container.

Do not dispose of these solutions down the drain, as the compound may be harmful to the

aquatic environment.[2]

Securely cap the waste container and store it in a designated secondary containment area

until collection.

Logical Workflow for AM 92016 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of AM 92016 and associated materials.
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AM 92016 Disposal Workflow
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Caption: Workflow for the safe disposal of AM 92016.
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This structured approach to the disposal of AM 92016 ensures the safety of laboratory

personnel and minimizes environmental impact. Always consult your institution's specific

hazardous waste management guidelines and the compound's Safety Data Sheet (SDS) for

the most comprehensive and compliant procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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